Cas no 1565343-48-7 (2-Methyl-5-(trifluoroacetamido)pentanoic acid)

• Product Name: 2-Methyl-5-(trifluoroacetamido)pentanoic acid
• CAS No: 1565343-48-7
• MF: C₈H₁₂F₃NO₃
• MW: 227.180993080139
• MDL: MFCD26933001
• CID: 5605711
• PubChem ID: 21035888
• Update Time: 2023-09-02

2-Methyl-5-(trifluoroacetamido)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-(trifluoroacetamido)pentanoic acid
• EN300-970187
• 1565343-48-7
• 2-Methyl-5-(trifluoroacetamido)pentanoic acid

• MDL： MFCD26933001
• Inchi： 1S/C8H12F3NO3/c1-5(6(13)14)3-2-4-12-7(15)8(9,10)11/h5H,2-4H2,1H3,(H,12,15)(H,13,14)
• InChI Key： JDJOBSLRUCCCNN-UHFFFAOYSA-N
• SMILES： FC(C(NCCCC(C(=O)O)C)=O)(F)F

Computed Properties

• Exact Mass: 227.07692773g/mol
• Monoisotopic Mass: 227.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids